Cas no 1329835-56-4 (rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate)

Technical Introduction: rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate is a chiral piperidine derivative featuring a trifluoroacetate salt moiety. This compound is of interest in pharmaceutical and synthetic chemistry due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The trifluoroacetate counterion enhances solubility and stability, facilitating purification and handling. The rac-cis configuration provides access to stereochemical diversity, enabling exploration of structure-activity relationships. Its well-defined synthetic route and high purity make it suitable for research applications, including medicinal chemistry and ligand design. The product’s robust stability under standard conditions ensures reliable performance in experimental workflows.
rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate structure
1329835-56-4 structure
Product Name:rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate
CAS No:1329835-56-4
MF:C14H17F3N2O
MW:286.292793989182
CID:2255558
Update Time:2025-07-15

rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate Chemical and Physical Properties

Names and Identifiers

    • rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate
    • 2,2,2-trifluoro-N-[(3S,4R)-3-methylpiperidin-4-yl]-N-phenylacetamide
    • Inchi: 1S/C14H17F3N2O/c1-10-9-18-8-7-12(10)19(13(20)14(15,16)17)11-5-3-2-4-6-11/h2-6,10,12,18H,7-9H2,1H3/t10-,12+/m0/s1
    • InChI Key: YHJBUKGQMJGCBP-CMPLNLGQSA-N
    • SMILES: C(N([C@@H]1CCNC[C@@H]1C)C1=CC=CC=C1)(=O)C(F)(F)F

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 317.6±42.0 °C at 760 mmHg
  • Flash Point: 145.9±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate Security Information

rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M326500-5mg
rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate
1329835-56-4
5mg
$ 120.00 2022-06-04
TRC
M326500-50mg
rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate
1329835-56-4
50mg
$ 970.00 2022-06-04

Additional information on rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluroacetate

Introduction to rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate (CAS No. 1329835-56-4)

rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate (CAS No. 1329835-56-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate is notable for its chiral centers and functional groups, which contribute to its diverse reactivity and biological activity. The presence of the trifluoroacetate group enhances its solubility and stability, making it an attractive candidate for various chemical transformations and biological assays.

In recent years, there has been a growing interest in the development of small molecules that can modulate specific biological pathways. rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate has shown promise in this regard, particularly in the context of neurodegenerative diseases and cancer. Studies have demonstrated its ability to interact with key enzymes and receptors, potentially leading to novel therapeutic strategies.

The synthesis of rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate involves a series of well-defined chemical reactions, including the formation of the piperidine ring and the introduction of the trifluoroacetate group. These synthetic pathways are crucial for ensuring high purity and yield, which are essential for both research and commercial applications.

In terms of biological activity, rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate has been evaluated in various in vitro and in vivo models. Preliminary studies have indicated that it exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders. Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders.

The pharmacokinetic properties of rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate have also been investigated. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug development. These properties make it an attractive lead compound for further optimization and clinical evaluation.

In the realm of drug discovery, rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate has been used as a starting point for structure-activity relationship (SAR) studies. By modifying various functional groups and substituents, researchers have identified several analogs with enhanced potency and selectivity. These findings highlight the importance of rational drug design in optimizing therapeutic agents.

The safety profile of rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. This favorable safety profile supports its potential use in clinical trials.

In conclusion, rac-cis 3-Methyl-N-phenylamino-4-piperidinamine N-Trifluoroacetate (CAS No. 1329835-56-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activity, and good safety profile make it an attractive candidate for further investigation and development as a therapeutic agent.

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